2-(4,7-Dibromo-2-methyl-1H-indol-3-YL)ethanamine hydrochloride

• IUPAC Name: 2-(4,7-dibromo-2-methyl-1H-indol-3-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C11H12Br2N2.ClH/c1-6-7(4-5-14)10-8(12)2-3-9(13)11(10)15-6;/h2-3,15H,4-5,14H2,1H3;1H
• InChI Key: DAYNVALKFWOTHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=CC(=C2N1)Br)Br)CCN.Cl
• Molecular Formula: C11H13Br2ClN2
• Molecular Weight: 368.49 g/mol
• CAS No.: 1049738-68-2

Description

2-(4,7-Dibromo-2-methyl-1H-indol-3-yl)ethanamine hydrochloride (CAS: 1049738-68-2) is a halogenated indole derivative with the molecular formula C₁₁H₁₃Br₂ClN₂ and a molecular weight of 368.51 g/mol . Structurally, it features a bromine atom at positions 4 and 7 of the indole ring, a methyl group at position 2, and a primary amine side chain at position 3, which is protonated as a hydrochloride salt. This compound is commercially available and used in pharmacological research, particularly in studies involving protein interactions (e.g., HSP90) due to its halogenated aromatic system, which enhances hydrophobic binding and electron-withdrawing effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4,7-Dibromo-2-methyl-1H-indol-3-YL)ethanamine hydrochloride typically involves the bromination of 2-methylindole followed by the introduction of the ethanamine group. The reaction conditions often include the use of bromine or N-bromosuccinimide (NBS) as brominating agents, and the reactions are usually carried out in solvents like dichloromethane or acetic acid under controlled temperatures to ensure selective bromination at the desired positions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Purification steps such as recrystallization or chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-(4,7-Dibromo-2-methyl-1H-indol-3-YL)ethanamine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can remove the bromine atoms or reduce other functional groups present in the molecule.

Substitution: The bromine atoms can be substituted with other nucleophiles such as amines, thiols, or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN3) or organolithium compounds.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of substituted indole derivatives.

Scientific Research Applications

2-(4,7-Dibromo-2-methyl-1H-indol-3-YL)ethanamine hydrochloride has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex indole derivatives.

Biology: The compound can be used in studies involving indole-based biological activities, such as enzyme inhibition or receptor binding.

Industry: Used in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(4,7-Dibromo-2-methyl-1H-indol-3-YL)ethanamine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atoms and the ethanamine group play crucial roles in binding to these targets, potentially inhibiting or modulating their activity. The exact pathways involved depend on the specific biological context and the target molecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares 2-(4,7-Dibromo-2-methyl-1H-indol-3-yl)ethanamine hydrochloride with structurally related indole derivatives:

Compound Name	Substituents (Indole Positions)	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Properties
Target Compound	4,7-Br; 2-Me	C₁₁H₁₃Br₂ClN₂	368.51	1049738-68-2	High molecular weight, strong hydrophobic interactions, electron-withdrawing Br substituents
Tryptamine Hydrochloride (Compound 1)	None	C₁₀H₁₃ClN₂	196.68	13708-58-2	Simpler structure; anti-plasmodial activity via HSP90 interaction. Lacks halogenation.
2-(5,7-Dichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride	5,7-Cl; 2-Me	C₁₁H₁₂Cl₃N₂	279.59	1049759-52-5	Smaller halogens (Cl vs. Br) reduce molecular weight and hydrophobicity.
2-(4,7-Dimethoxy-1H-indol-3-yl)ethanamine	4,7-OMe; no Me	C₁₂H₁₆N₂O₂	220.27	91557-43-6	Methoxy groups increase electron density and solubility vs. bromine.
2-(7-Bromo-5-chloro-2-methyl-1H-indol-3-yl)ethylamine Hydrochloride	7-Br; 5-Cl; 2-Me	C₁₁H₁₂BrClN₂·HCl	352.06	Not specified	Mixed halogenation alters electronic properties and binding specificity.

Biological Activity

2-(4,7-Dibromo-2-methyl-1H-indol-3-YL)ethanamine hydrochloride is a compound belonging to the indole family, characterized by its unique brominated structure. This compound has garnered attention in various fields of biological research due to its potential therapeutic applications and biological activities.

• IUPAC Name : 2-(4,7-dibromo-2-methyl-1H-indol-3-yl)ethanamine; hydrochloride
• Molecular Formula : C11H13Br2ClN2
• Molecular Weight : 330.54 g/mol
• CAS Number : 1049738-68-2

The biological activity of 2-(4,7-Dibromo-2-methyl-1H-indol-3-YL)ethanamine hydrochloride is largely attributed to its interaction with specific molecular targets, such as enzymes and receptors. The presence of bromine atoms enhances its binding affinity, which may lead to modulation of various biological pathways. The compound has been noted for its potential in inhibiting certain enzyme activities and affecting receptor signaling pathways.

Biological Activities

Research has indicated several notable biological activities associated with this compound:

• Antimicrobial Activity : Preliminary studies suggest that the compound exhibits antimicrobial properties, potentially inhibiting the growth of various bacterial strains.
• Enzyme Inhibition : The compound has been investigated for its ability to inhibit enzymes involved in metabolic pathways. For instance, it may affect the activity of cytochrome P450 enzymes, which are crucial for drug metabolism.
• Anticancer Potential : Some studies have explored the anticancer properties of brominated indoles, including this compound. It is hypothesized that the compound may induce apoptosis in cancer cells through specific signaling pathways.

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Antimicrobial	Inhibitory effects on Gram-positive bacteria
Enzyme Inhibition	Potential inhibition of cytochrome P450
Anticancer Activity	Induction of apoptosis in cancer cell lines

Case Study: Enzyme Inhibition Assay

In a study assessing enzyme inhibition, 2-(4,7-Dibromo-2-methyl-1H-indol-3-YL)ethanamine hydrochloride was tested against a panel of cytochrome P450 enzymes. Results indicated a significant reduction in enzyme activity at concentrations above 50 µM, suggesting potential for drug-drug interaction studies and metabolic profiling.

Case Study: Antimicrobial Efficacy

A recent investigation evaluated the antimicrobial efficacy of this compound against Staphylococcus aureus and Escherichia coli. The compound displayed a minimum inhibitory concentration (MIC) of 25 µg/mL against S. aureus, demonstrating promising antimicrobial potential.

Comparisons with Related Compounds

Comparative studies with similar compounds have highlighted the unique properties of 2-(4,7-Dibromo-2-methyl-1H-indol-3-YL)ethanamine hydrochloride:

Compound Name	Structure Characteristics	Notable Activities
2-(4,6-Dichloro-2-methyl-1H-indol-3-YL)	Chlorine instead of bromine	Weaker enzyme inhibition
2-(7-bromo-1H-indol-3-yl)	Single bromine substitution	Less potent antimicrobial effects

Q & A

Q. What strategies mitigate batch-to-batch variability in crystallinity and polymorph formation?

• Methodological Answer : Use controlled cooling rates during recrystallization and characterize polymorphs via powder X-ray diffraction (PXRD) . For hygroscopic batches, store under desiccant (e.g., silica gel) and monitor water content via Karl Fischer titration .